Cas no 14472-28-7 (Benzenesulfonic acid,4-methyl-, aluminum salt (3:1))
14472-28-7 structure
Product Name:Benzenesulfonic acid,4-methyl-, aluminum salt (3:1)
CAS No:14472-28-7
MF:C7H7AlO3S
MW:198.175219774246
CID:146681
PubChem ID:16204972
Update Time:2025-04-19
Benzenesulfonic acid,4-methyl-, aluminum salt (3:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-methyl-, aluminum salt (3:1)
- aluminium p-toluenesulphonate
- aluminum,4-methylbenzenesulfonate
- aluminum tris(4-methylbenzenesulfonate)
- Tris(p-toluenesulfonic acid) aluminum salt
- Tris(4-methylbenzenesulfonic acid)aluminum salt
- aluminum;4-methylbenzenesulfonate
- 14472-28-7
- EINECS 238-465-9
-
- Inchi: 1S/C7H8O3S.Al/c1-6-2-4-7(5-3-6)11(8,9)10;/h2-5H,1H3,(H,8,9,10);/q;+3/p-1
- InChI Key: YDQWDYJPBFLALK-UHFFFAOYSA-M
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[Al+3]
Computed Properties
- Exact Mass: 540.01633
- Monoisotopic Mass: 197.993128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 171.6
Benzenesulfonic acid,4-methyl-, aluminum salt (3:1) Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
14472-28-7 (Benzenesulfonic acid,4-methyl-, aluminum salt (3:1)) Related Products
- 2113-68-0(4-Biphenylsulfonic acid)
- 98-69-1(4-Ethylbenzenesulfonic acid)
- 104-15-4(4-methylbenzene-1-sulfonic acid)
- 1300-72-7(Xylenesulfonic Acid Sodium Salt)
- 3453-83-6(2,4,6-Trimethylbenzenesulfonic acid)
- 835617-36-2(Mesitylenesulfonic acid dihydrate)
- 25241-15-0(Benzenesulfonic acid,2,6-dimethyl-)
- 312619-56-0(3-Methylbenzenesulfonic Acid Monohydrate)
- 88-61-9(2,4-Xylenesulfonic Acid)
- 6192-52-5(p-Toluenesulfonic acid monohydrate)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk